![molecular formula C12H14FNO3 B1490409 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid CAS No. 2038889-17-5](/img/structure/B1490409.png)
2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid
Overview
Description
2-(7-Fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid, commonly referred to as FDOPA, is a synthetic compound with a wide range of applications in scientific research. FDOPA is a fluorinated analogue of the naturally occurring amino acid L-DOPA, which is used to treat Parkinson's disease. FDOPA has unique properties that make it suitable for use in a variety of laboratory experiments and scientific research applications.
Scientific Research Applications
Anticonvulsant Activity
Compounds similar to 2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid have been synthesized and evaluated for their anticonvulsant effects. These compounds have shown promising results in the maximal electroshock (MES) test, which is a standard procedure for assessing anticonvulsant activity in mice . The presence of the 7-fluoro group may contribute to the efficacy of these compounds in preventing or reducing the frequency of seizures.
Hypnotic Effects
Research indicates that derivatives of benzo[f][1,4]oxazepin can exhibit hypnotic effects, which are useful in inducing sleep or sedation. This is particularly relevant in the development of new anesthetics or sleep aids. The hypnotic effect of these compounds was investigated using a pentobarbital-induced sleep test, where higher doses significantly increased sleep duration .
Chemical Synthesis and Drug Design
The compound’s unique structure makes it a candidate for chemical synthesis studies, aiming to improve the efficiency and selectivity of synthetic methods . This is vital for the design and production of new drugs with enhanced pharmacological profiles.
Mechanism of Action
Target of Action
Similar compounds have been shown to exhibit anticonvulsant activities, suggesting that they may interact with targets involved in neuronal signaling .
Mode of Action
It is known that similar compounds can inhibit seizure activity, indicating that they may modulate neuronal excitability .
Biochemical Pathways
Similar compounds have been shown to exhibit anticonvulsant activities, suggesting that they may affect pathways involved in neuronal signaling .
Result of Action
Similar compounds have been shown to exhibit anticonvulsant activities, suggesting that they may modulate neuronal excitability .
properties
IUPAC Name |
2-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14FNO3/c1-8(12(15)16)14-4-5-17-11-3-2-10(13)6-9(11)7-14/h2-3,6,8H,4-5,7H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPEPUMJSWOZLJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1CCOC2=C(C1)C=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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